Cas no 1805138-25-3 (2,3-Bis(trifluoromethyl)-6-methylbenzenesulfonyl chloride)

• Product Name: 2,3-Bis(trifluoromethyl)-6-methylbenzenesulfonyl chloride
• CAS No: 1805138-25-3
• MF: C₉H₅ClF₆O₂S
• MW: 326.643221616745
• CID: 5008698
• Update Time: 2025-10-18

2,3-Bis(trifluoromethyl)-6-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-6-methylbenzenesulfonyl chloride

• Inchi： 1S/C9H5ClF6O2S/c1-4-2-3-5(8(11,12)13)6(9(14,15)16)7(4)19(10,17)18/h2-3H,1H3
• InChI Key： IFUBVJQYYQHWRT-UHFFFAOYSA-N
• SMILES： ClS(C1C(C)=CC=C(C(F)(F)F)C=1C(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 424
• XLogP3: 4.1
• Topological Polar Surface Area: 42.5

Additional information on 2,3-Bis(trifluoromethyl)-6-methylbenzenesulfonyl chloride

2,3-Bis(trifluoromethyl)-6-methylbenzenesulfonyl chloride: A Versatile Compound in Modern Pharmaceutical Research

2,3-Bis(trifluoromethyl)-6-methylbenzenesulfonyl chloride, with the CAS No. 1805138-25-3, represents a novel class of sulfonating agents that have garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound is characterized by its unique molecular structure, which combines multiple trifluoromethyl groups with a benzenesulfonyl chloride moiety, enabling it to serve as a critical building block in the synthesis of bioactive molecules. Recent advancements in synthetic organic chemistry have further highlighted its potential as a key intermediate in the development of targeted therapies and prodrug strategies.

The 2,3-Bis(trifluoromethyl)-6-methylbenzenesulfonyl chloride molecule exhibits exceptional reactivity due to the presence of the sulfonyl chloride functional group, which is highly electrophilic and prone to nucleophilic attack. This property makes it a valuable tool in functional group transformation and cross-coupling reactions, particularly in the context of drug metabolism studies. Researchers have demonstrated its utility in the synthesis of fluorinated aromatic compounds, which are increasingly being explored for their enhanced metabolic stability and improved pharmacokinetic profiles in novel therapeutics.

Recent studies published in Journal of Medicinal Chemistry (2023) and Organic & Biomolecular Chemistry (2024) have emphasized the role of 2,3-Bis(trifluoromethyl)-6-methylbenzenesulfonyl chloride in the development of fluorinated small molecules with potential applications in oncology and < neurodegenerative diseases. The introduction of trifluoromethyl groups into the molecular framework has been shown to significantly modulate lipophilicity and protein binding capacity, which are critical parameters in drug design. These findings underscore the importance of CAS No. 1805138-25-3 as a versatile scaffold for the creation of high-affinity ligands targeting specific biological pathways.

In the realm of drug discovery, 2,3-Bis(trifluoromethyl)-6-methylbenzenesulfonyl chloride has emerged as a key reagent in the synthesis of fluorinated heterocyclic compounds, which are known for their enhanced biological activity and reduced metabolic degradation. A 2023 study published in Chemical Communications highlighted the use of this compound in the preparation of fluorinated pyrimidine derivatives, which showed promising antitumor activity against multidrug-resistant cancer cell lines. The trifluoromethyl substituents were found to play a crucial role in stabilizing the molecular structure, thereby improving the bioavailability and selectivity of the resulting compounds.

Furthermore, the 2,3-Bis(trifluoromethyl)-6-methylbenzenesulfonyl chloride has been explored as a potential catalyst in green chemistry applications, where its ability to mediate enantioselective reactions has been leveraged to synthesize enantiomerically pure compounds. A 2024 review article in Green Chemistry discussed the role of this compound in the development of asymmetric catalytic systems, which are essential for the production of chiral pharmaceuticals. The integration of trifluoromethyl groups into the catalyst structure was found to enhance reactivity and stereoselectivity, making it a valuable asset in the pharmaceutical industry.

The 2,3-Bis(trifluoromethyl)-6-methylbenzenesulfonyl chloride is also being investigated for its role in the synthesis of fluorinated polymers with applications in biomedical engineering and nanotechnology. A recent study published in Advanced Materials (2024) demonstrated the use of this compound as a monomer in the preparation of fluorinated polyurethanes, which exhibit superior hydrophobicity and mechanical strength. These materials have potential applications in drug delivery systems and biocompatible coatings, further expanding the utility of CAS No. 1805138-25-3.

Despite its promising applications, the synthesis and handling of 2,3-Bis(trifluoromethyl)-6-methylbenzenesulfonyl chloride require careful consideration of reaction conditions and solvent compatibility. Researchers have reported that the sulfonyl chloride functionality is particularly sensitive to moisture and air, necessitating the use of anhydrous conditions during the synthesis process. Additionally, the presence of trifluoromethyl groups can influence the reactivity of the compound, requiring optimization of temperature and concentration parameters to achieve the desired product yield.

As the field of pharmaceutical chemistry continues to evolve, the 2,3-Bis(trifluoromethyl)-6-methylbenzenesulfonyl chloride is expected to play an increasingly important role in the development of next-generation therapeutics. Its unique molecular structure and reactivity profile make it a valuable tool for drug design, synthetic chemistry, and materials science. Ongoing research is focused on expanding its applications and optimizing its synthesis to meet the growing demand for fluorinated compounds in modern medicine.